Cas no 651769-42-5 (Pyridine, 3-[3-(1H-tetrazol-5-yl)phenyl]-)

• Product Name: Pyridine, 3-[3-(1H-tetrazol-5-yl)phenyl]-
• CAS No: 651769-42-5
• MF: C₁₂H₉N₅
• MW: 223.233361005783
• CID: 403306
• PubChem ID: 58740459
• Update Time: 2025-04-19

Pyridine, 3-[3-(1H-tetrazol-5-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2H-tetrazol-5-yl)phenyl]pyridine
• Pyridine, 3-[3-(1H-tetrazol-5-yl)phenyl]-
• DTXSID30729833
• 651769-42-5

• Inchi： 1S/C12H9N5/c1-3-9(11-5-2-6-13-8-11)7-10(4-1)12-14-16-17-15-12/h1-8H,(H,14,15,16,17)
• InChI Key： HPEWUWJDJAAROJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 223.08597
• Monoisotopic Mass: 223.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35